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Compound of Interest

Compound Name: Undecane-1,11-diol

Cat. No.: B1200210 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate and essential

safety protocols, operational procedures, and disposal plans for Undecane-1,11-diol.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

Undecane-1,11-diol 765-04-8 C11H24O2 188.31 g/mol

Summary of Hazards:

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Undecane-1,11-diol is reported as not meeting the criteria for hazardous

classification.[1] However, direct contact may cause mild skin and eye irritation.[2] It is also

noted to be air-sensitive, suggesting that oxidation can occur with prolonged exposure to the

atmosphere.[2]

Personal Protective Equipment (PPE)
While Undecane-1,11-diol is not classified as hazardous, adherence to standard laboratory

safety protocols is essential to minimize exposure and ensure a safe working environment. The

following PPE is recommended:
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Equipment Specification Purpose

Hand Protection Nitrile or latex gloves To prevent direct skin contact.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from potential

dust or splashes.

Skin and Body Protection Laboratory coat
To protect skin and personal

clothing.

Respiratory Protection

Generally not required for

small quantities in well-

ventilated areas. If handling

large quantities or if dust is

generated, a NIOSH-approved

respirator may be appropriate.

To prevent inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Undecane-1,11-diol, from preparation to disposal, is critical

for safety and experimental integrity.
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Preparation

Handling

Storage Disposal

Don appropriate PPE

Ensure well-ventilated work area

Review Safety Data Sheet

Weigh desired amount under inert atmosphere if possible

Proceed to handling

Carefully transfer to reaction vessel

Avoid generating dust

Store in a tightly sealed container

After use

Collect waste in a designated, labeled container

For waste

Keep in a cool, dark, and dry place under an inert atmosphere Dispose of in accordance with local, state, and federal regulations

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Undecane-1,11-diol.
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Experimental Protocols:

Storage: Undecane-1,11-diol should be stored in a cool, dark place to prevent degradation.[2]

It is recommended to store it under an inert gas atmosphere due to its air sensitivity.[2]

Handling:

Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the

table above. Work in a well-ventilated area, such as a chemical fume hood, especially if

there is a potential for dust generation.

Weighing and Transfer: When weighing and transferring the solid, do so carefully to avoid

creating dust. For sensitive applications, handling under an inert atmosphere (e.g., in a

glovebox) is recommended to prevent oxidation.

Spill Response: In the event of a spill, sweep up the solid material, taking care not to

generate dust. Place the spilled material into a suitable container for disposal. Clean the spill

area with soap and water.

Disposal Plan
Dispose of unused Undecane-1,11-diol and any contaminated materials in accordance with

institutional and local environmental regulations. Although not classified as hazardous, it should

not be disposed of down the drain or in regular trash. Collect waste in a clearly labeled, sealed

container for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Undecane-
1,11-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200210#personal-protective-equipment-for-
handling-undecane-1-11-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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